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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617 Get Quote

For researchers, scientists, and drug development professionals, the selection of materials for

experimental setups is a critical decision, balancing performance, cost, and ease of use. While

SikaBiresin TD-165, a hardener component for various epoxy resins, is primarily marketed for

art and decoration, its core properties of high transparency, rapid curing, and good UV

resistance merit a closer look for potential research applications. This guide provides a cost-

benefit analysis of SikaBiresin TD-165, comparing it with established resins in electron

microscopy and the fabrication of microfluidic and biocompatible devices.

While no direct experimental data exists for SikaBiresin TD-165 in a research context, this

analysis will extrapolate from its known characteristics to evaluate its suitability against

common research-grade resins. The primary alternatives considered are epoxy embedding

media for Transmission Electron Microscopy (TEM) like Araldite 502 and Spurr's resin, and

biocompatible photopolymer resins for 3D printing, such as Formlabs BioMed Clear V1.

Quantitative Performance Comparison
The following tables summarize the key performance indicators of SikaBiresin TD-165 (in

combination with SikaBiresin TD-150 and TD-160 resins) and its research-grade counterparts.

Table 1: Physical and Mechanical Properties
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Property
SikaBiresin
TD-150/TD-
165

SikaBiresin
TD-160/TD-
165

Araldite 502
Spurr's
Resin

Formlabs
BioMed
Clear V1

Viscosity

(Mixed, at

25°C)

~500 mPa·s ~1100 mPa·s

High (2100-

3600 cP for

resin

component)

Very Low

(~60 cps)

Not specified

(Photopolyme

r)

Shore

Hardness
D 81 D 84 Not specified Adjustable 78 D

Flexural

Modulus
1600 MPa 2800 MPa Not specified Not specified 2300 MPa

Glass

Transition

Temp. (Tg)

53°C
56°C (73°C

post-cure)
Not specified Not specified

67°C (HDT @

0.45 MPa)

Curing Time
24h @ RT for

demolding

< 16h @

23°C for

small parts

16-24 hours

at 60°C

~8 hours at

70°C

Layer-by-

layer UV cure

Biocompatibili

ty
Not certified Not certified Not certified Not certified

USP Class VI

certified

Table 2: Cost Analysis
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Resin
Supplier
Example(s)

Typical Price
(USD)

Approx. Price
per Liter (USD)

Notes

SikaBiresin TD-

165 (Hardener)

Haufler

Composites
~$35 per kg ~$35

Price for

hardener only.

Resin

component is

separate.

Araldite 502

Embedding Kit

Ted Pella,

Electron

Microscopy

Sciences

~$57 - $99 per

950ml kit
~$60 - $104

Price varies by

supplier and kit

components.

Spurr's Low

Viscosity

Embedding Kit

Electron

Microscopy

Sciences,

Polysciences

~$90 - $121 per

kit
Varies by kit size

Kit components

have different

volumes.

Epoxy

Embedding

Medium Kit

Sigma-Aldrich ~$275 per kit Varies by kit size

Kit includes

resin, hardeners,

and accelerator.

Formlabs

BioMed Clear V1

Formlabs,

GoEngineer

~$517 per 1L

cartridge
~$517

For use with

specific 3D

printers.

Hypothetical Research Applications: A Cost-Benefit
Perspective
Embedding for Microscopy
In the realm of electron microscopy, resins like Araldite 502 and Spurr's are favored for their

ability to infiltrate biological tissues and provide the necessary hardness for ultra-thin

sectioning.

Potential Benefits of SikaBiresin TD-165:
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Cost: SikaBiresin TD-165, as a non-specialized resin, is likely to be significantly more

cost-effective than dedicated embedding media.

Transparency: Its high transparency could be advantageous for initial light microscopy

screening of embedded samples.

Room Temperature Curing: The potential for room temperature curing could simplify the

embedding process, although curing at elevated temperatures is also an option to speed

up the process.[1]

Potential Drawbacks and Unknowns:

Infiltration: The viscosity of the SikaBiresin TD-150/TD-165 mixture (~500 mPa·s) is

considerably higher than that of Spurr's resin (~60 cps), which could hinder its ability to

fully infiltrate dense biological tissues.

Sectioning Quality: The hardness and cutting properties of SikaBiresin TD-165
formulations for ultra-thin sectioning are unknown and would require extensive testing.

Electron Beam Stability: Research-grade resins are specifically formulated to be stable

under the electron beam, a property that is not characterized for SikaBiresin.

Fabrication of Custom Lab Equipment and Microfluidics
The advent of 3D printing has revolutionized the fabrication of custom lab-on-a-chip devices

and other laboratory equipment. Biocompatible resins like Formlabs BioMed Clear V1 are

essential for applications involving cell culture or in vivo use.

Potential Benefits of SikaBiresin TD-165:

Cost-Effective Prototyping: For non-biological applications where biocompatibility is not a

concern, the lower cost of SikaBiresin TD-165 could make it a viable option for prototyping

microfluidic chips or custom lab components via casting.

Optical Clarity: Its transparency is a key requirement for many microfluidic applications

that rely on optical detection methods.

Potential Drawbacks and Unknowns:
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Biocompatibility: SikaBiresin TD-165 is not certified for biocompatibility, making it

unsuitable for applications involving direct contact with biological samples or for medical

devices.

Fabrication Method: SikaBiresin TD-165 is a casting resin, not a photopolymer for 3D

printing. This limits its use to molding and casting techniques, which may not be suitable

for complex, high-resolution microfluidic designs.

Chemical Resistance: While epoxy resins generally offer good chemical resistance, the

specific compatibility of SikaBiresin TD-165 with the solvents and reagents used in drug

development and other research applications would need to be validated.

Experimental Protocols
General Workflow for Resin-Based Applications in
Research
The following diagram illustrates a generalized workflow for utilizing resins in a research

setting, applicable to both tissue embedding and device fabrication.
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General Resin Application Workflow
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Detailed Methodology: Tissue Embedding for TEM
(Epoxy Resin)
This protocol is a standard procedure for embedding biological samples in an epoxy resin such

as Araldite or Epon substitutes.

Fixation: Small tissue samples (approx. 1mm³) are fixed in a primary fixative (e.g.,

glutaraldehyde) to preserve cellular structure, followed by a secondary fixation in osmium

tetroxide which also enhances contrast.

Dehydration: The fixed tissue is dehydrated through a graded series of ethanol or acetone

(e.g., 50%, 70%, 90%, 100%) to remove all water.

Infiltration: The dehydrated tissue is gradually infiltrated with the epoxy resin. This is typically

done by first placing the tissue in a 1:1 mixture of resin and the dehydrating solvent, followed

by several changes of 100% resin.

Embedding: The infiltrated tissue is placed in a mold and filled with fresh resin.

Polymerization: The resin is cured in an oven at a specific temperature (e.g., 60°C) for a set

duration (e.g., 24-48 hours) to polymerize into a hard block.

Trimming and Sectioning: The cured block is trimmed to expose the tissue, and ultra-thin

sections (60-90 nm) are cut using an ultramicrotome.
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TEM Tissue Embedding Workflow

Conclusion: A Niche for Cost-Effective Prototyping
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SikaBiresin TD-165, when combined with its corresponding resins, presents an intriguing, low-

cost alternative for specific, non-biological research applications. Its high transparency and

straightforward curing process make it a candidate for the fabrication of custom lab equipment

and microfluidic device prototypes where biocompatibility is not a requirement. For these

applications, it offers a significant cost advantage over specialized biocompatible 3D printing

resins.

However, for core research applications such as embedding for high-resolution electron

microscopy and the fabrication of biocompatible devices for cell-based assays or medical use,

the lack of performance data, potential for inadequate infiltration, and absence of

biocompatibility certification make it an unsuitable choice. In these domains, the reliability and

established protocols of research-grade resins justify their higher cost.

Ultimately, the decision to use a non-conventional material like SikaBiresin TD-165 in a

research setting would necessitate a thorough in-house validation of its performance

characteristics for the specific application. For labs on a tight budget focused on rapid

prototyping of non-critical components, this could be a worthwhile endeavor. For critical

experiments and biological applications, sticking to proven, albeit more expensive, research-

grade resins remains the prudent choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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